Cas no 618414-77-0 (2-(5-((3,4-Dichlorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine)

2-(5-((3,4-Dichlorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine structure
618414-77-0 structure
Product Name:2-(5-((3,4-Dichlorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
CAS No:618414-77-0
MF:C16H14Cl2N4S
MW:365.280159473419
CID:3051199
PubChem ID:2024095
Update Time:2025-04-21

2-(5-((3,4-Dichlorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-((3,4-Dichlorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
    • STL339919
    • SCHEMBL4214190
    • 618414-77-0
    • 649-114-8
    • 2-{5-[(3,4-dichlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine
    • AKOS003908619
    • Inchi: 1S/C16H14Cl2N4S/c1-2-22-15(14-5-3-4-8-19-14)20-21-16(22)23-10-11-6-7-12(17)13(18)9-11/h3-9H,2,10H2,1H3
    • InChI Key: FRWYEHCASGTKNU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CSC1=NN=C(C2C=CC=CN=2)N1CC)Cl

Computed Properties

  • Exact Mass: 364.0316230Da
  • Monoisotopic Mass: 364.0316230Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 68.9Ų
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